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Compound of Interest

Compound Name: ABBV-467

Cat. No.: B15522960 Get Quote

ABBV-467 is a selective MCL-1 inhibitor used in cancer research, specifically in studies related

to hematological malignancies.[1][2] As with any potent research compound, adherence to

proper disposal procedures is critical to ensure personnel safety and environmental protection.

This guide provides essential information on the safe handling and disposal of ABBV-467 in a

laboratory setting.

Safety and Handling Precautions
Before disposal, it is imperative to handle ABBV-467 with appropriate personal protective

equipment (PPE). This includes, but is not limited to, safety glasses, gloves, and a lab coat. All

handling should be performed in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of inhalation.

Disposal Procedures
The primary source for disposal information for any chemical is its Safety Data Sheet (SDS).

For ABBV-467, the SDS will provide specific guidance on proper disposal methods.[3] While

the exact details may vary slightly between suppliers, the general principles for the disposal of

potent pharmaceutical compounds in a research setting are as follows:

Consult Local Regulations: Always consult and adhere to all applicable federal, state, and

local environmental regulations regarding the disposal of chemical and pharmaceutical

waste. These regulations take precedence over any general guidelines.
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Avoid Drain and Trash Disposal: ABBV-467 should not be disposed of down the drain or in

the regular trash. This prevents the contamination of water systems and landfills with a

biologically active compound.

Chemical Waste Contractor: The recommended method for the disposal of ABBV-467 is to

use a licensed professional chemical waste disposal service. These contractors are

equipped to handle and dispose of hazardous materials in an environmentally sound

manner.

Packaging for Disposal:

Solid Waste: Unused or expired solid ABBV-467 should be collected in a clearly labeled,

sealed container. The label should include the chemical name ("ABBV-467"), CAS number

(2287186-66-5), and any relevant hazard warnings.

Contaminated Materials: Any materials that have come into contact with ABBV-467, such

as pipette tips, gloves, and empty vials, should be considered contaminated waste. These

items should be collected in a designated, sealed waste container, separate from regular

lab trash.

Solutions: Solutions containing ABBV-467 should be collected in a labeled, sealed, and

chemically compatible waste container. The solvent used should be noted on the label, as

this will be important for the waste contractor.

Decontamination
In the event of a spill, the area should be decontaminated. The specific procedure for

decontamination will depend on the nature of the spill and the surface it has occurred on.

Generally, the area should be wiped with a suitable solvent (e.g., ethanol) and then washed

with soap and water. All materials used for decontamination should be disposed of as

contaminated waste.

Experimental Workflow for Disposal
To ensure a safe and compliant disposal process, the following workflow is recommended:
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Identify ABBV-467 Waste
(Unused product, contaminated labware, solutions)

Segregate Waste
(Solid, liquid, sharps)

Package and Label Waste
(Chemical name, CAS number, hazard symbols)

Store in Designated Waste Area
(Secure, well-ventilated)

Schedule Pickup with Licensed Waste Contractor

Complete Waste Manifest Documentation

Click to download full resolution via product page

Figure 1. A workflow diagram illustrating the key steps for the proper disposal of ABBV-467
waste in a laboratory setting.

By following these procedures, researchers can ensure the safe and environmentally

responsible disposal of ABBV-467, fostering a culture of safety and compliance within the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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